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Compound of Interest

Compound Name: NAB-14

Cat. No.: B609391

Disclaimer: Specific disposal procedures for the novel research compound NAB-14 (CAS
1237541-73-9) are not publicly available. This document provides essential guidance based on
general best practices for the safe handling and disposal of uncharacterized chemical
compounds. Researchers must consult their institution's Environmental Health and Safety
(EHS) department and refer to the Safety Data Sheet (SDS) provided by the supplier for
definitive protocols. Treat NAB-14 as a hazardous substance until its properties are fully
characterized.

NAB-14 is a selective negative allosteric modulator for GIuN2C/2D-containing NMDA glutamate
receptors. Due to its novel nature, a comprehensive understanding of its reactivity, toxicity, and
environmental fate is likely incomplete. Therefore, a cautious approach to its disposal is
paramount to ensure the safety of laboratory personnel and to minimize environmental impact.

Key Properties of NAB-14

While a complete safety profile is not available, the following information has been compiled
from available sources. This data should be used to inform a comprehensive risk assessment
prior to handling and disposal.
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Property Data

CAS Number 1237541-73-9

Molecular Formula C20H21N303

Molecular Weight 351.40 g/mol

Appearance White to gray powder

Solubility DMSO: 2 mg/mL

Storage Temperature 2-8°C

Known Hazards Hazards not fully known. Treat as hazardous.

General Protocol for Disposal of Novel Research
Compounds

The following is a generalized protocol for the safe disposal of research-grade chemicals like
NAB-14. This procedure should be adapted to comply with institutional and local regulations.

1. Waste Characterization and Segregation:

e |nitial Assessment: Treat NAB-14 waste as hazardous. Do not mix it with non-hazardous
waste.

o Waste Streams: Segregate waste containing NAB-14 from other chemical waste streams to
avoid unintended reactions. Incompatible chemicals should never be mixed.

e Solid vs. Liquid Waste: Separate solid waste (e.g., contaminated personal protective
equipment (PPE), weighing boats) from liquid waste (e.g., solutions containing NAB-14).

2. Containerization and Labeling:

e Primary Container: Use a chemically compatible, leak-proof container with a secure lid for
collecting NAB-14 waste. For liquid waste, do not fill the container to more than 80%
capacity to allow for expansion.
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Labeling: Immediately label the waste container with the following information:

o

The words "Hazardous Waste"

The full chemical name: "NAB-14" and CAS number: "1237541-73-9"

[¢]

[¢]

An indication of the hazards (e.g., "Toxicity Unknown," "Caution: Research Chemical")

[e]

The accumulation start date (the date the first drop of waste was added)

o

The name of the principal investigator and laboratory location
. Storage:

Designated Area: Store the waste container in a designated satellite accumulation area that
is at or near the point of generation.

Secondary Containment: Place the primary waste container in a secondary container, such
as a chemical-resistant tub, to contain any potential spills.

Incompatible Materials: Ensure that the storage area does not contain incompatible
chemicals.

. Disposal:

Contact EHS: Once the waste container is full or has been in accumulation for the maximum
allowable time according to your institution's policies, contact your Environmental Health and
Safety (EHS) department to arrange for pickup.

Provide Information: Be prepared to provide the EHS office with all available information
about NAB-14, including the information from the supplier's SDS.

Do Not Dispose Down the Drain: Do not dispose of NAB-14, or any solutions containing it,
down the sink.

Do Not Dispose in Regular Trash: Do not dispose of solid waste contaminated with NAB-14
in the regular trash.
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Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a novel
research chemical like NAB-14.
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General workflow for laboratory chemical waste disposal.
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By adhering to these general guidelines and consulting with institutional safety professionals,
researchers can ensure the safe and compliant disposal of novel compounds like NAB-14,
thereby protecting themselves, their colleagues, and the environment.

 To cite this document: BenchChem. [Prudent Disposal of NAB-14: A Guide for Laboratory
Personnel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609391#nab-14-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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